Cas no 618389-18-7 (3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate)

• Product Name: 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate
• CAS No: 618389-18-7
• MF: C₂₄H₁₇BrO₆
• MW: 481.292186498642
• CID: 5554581
• Update Time: 2025-06-15

3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate

• Inchi： 1S/C24H17BrO6/c1-28-20-10-5-15(11-22(20)29-2)24(27)31-17-8-9-18-21(12-17)30-13-19(23(18)26)14-3-6-16(25)7-4-14/h3-13H,1-2H3
• InChI Key： DWFJFOGJZGUNNU-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC=C(C1=CC=C(Br)C=C1)C2=O)(=O)C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate

Recent Advances in the Study of 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate (CAS: 618389-18-7)

The compound 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate (CAS: 618389-18-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This flavonoid derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activities, mechanisms of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate exhibits potent inhibitory activity against a range of kinases implicated in cancer progression. The compound's ability to selectively target these kinases while minimizing off-target effects makes it a promising candidate for further development as an anticancer agent.

In addition to its kinase inhibitory properties, this compound has also shown potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate effectively suppresses the production of pro-inflammatory cytokines in vitro, suggesting its utility in treating inflammatory diseases. The study further explored the structure-activity relationship (SAR) of the compound, identifying key functional groups responsible for its anti-inflammatory effects.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary findings from a 2023 study in ACS Chemical Neuroscience indicated that 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate may exhibit neuroprotective effects by modulating oxidative stress pathways. These findings open new avenues for research into its use in conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the development of 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent advances in drug delivery systems, such as nanoparticle-based formulations, may offer solutions to some of these challenges, as suggested by a 2024 review in Advanced Drug Delivery Reviews.

In conclusion, 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate represents a promising scaffold for the development of novel therapeutics in oncology, inflammation, and neurodegeneration. Continued research into its mechanism of action, optimization of its pharmacological properties, and evaluation of its safety profile will be crucial for its transition from the laboratory to clinical applications. The compound's versatility and demonstrated biological activities make it a valuable subject for ongoing and future studies in the chemical biology and medicinal chemistry fields.